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Compound of Interest

Compound Name: Foslinanib

Cat. No.: B607536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, use, and disposal of

Foslinanib (also known as CVM-1118 or TRX-818), a potent, orally bioavailable antineoplastic

agent.[1][2][3][4][5][6] As a cytotoxic compound, Foslinanib requires stringent safety protocols

to minimize exposure and ensure a safe laboratory environment. Adherence to these

procedures is critical for personnel safety and regulatory compliance.

Hazard Identification and Risk Assessment
Foslinanib is an investigational drug with antineoplastic properties, and like many cytotoxic

substances, it should be handled as a hazardous material.[1][2] While a specific Safety Data

Sheet (SDS) with detailed quantitative toxicity data for Foslinanib is not publicly available, its

classification as a cytotoxic agent necessitates the highest level of precaution.

Assumed Hazards:

Toxicity: May be toxic if ingested, inhaled, or absorbed through the skin.

Irritation: May cause skin, eye, and respiratory tract irritation.

Long-term Effects: Potential for carcinogenic, mutagenic, or teratogenic effects with repeated

or prolonged exposure.
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A thorough risk assessment should be conducted before any new experimental protocol

involving Foslinanib is initiated.

Personal Protective Equipment (PPE)
The following table outlines the minimum PPE requirements for handling Foslinanib. All PPE

should be donned before handling the compound and removed in a designated area to prevent

the spread of contamination.

Task
Required Personal Protective Equipment

(PPE)

Handling solid Foslinanib (weighing,

reconstitution)

Double chemotherapy-rated gloves, disposable

gown (with back closure), N95 or higher

respirator, and eye protection (safety glasses

with side shields or goggles).

Handling solutions of Foslinanib

Double chemotherapy-rated gloves, disposable

gown, and eye protection. Work should be

performed in a certified chemical fume hood or

biological safety cabinet.

Administering to animals
Double chemotherapy-rated gloves, disposable

gown, and eye protection.

Cleaning and decontamination
Double chemotherapy-rated gloves, disposable

gown, and eye protection.

Engineering Controls
To minimize airborne exposure and contamination, all work with solid or concentrated solutions

of Foslinanib must be conducted in a designated controlled area with appropriate engineering

controls.
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Control Measure Specification

Ventilation

All weighing, reconstitution, and handling of

Foslinanib powder must be performed in a

certified chemical fume hood or a Class II

biological safety cabinet.

Designated Area

A specific area of the laboratory should be

designated for the handling of Foslinanib. This

area should be clearly marked with warning

signs.

Safety Equipment
An eyewash station and safety shower must be

readily accessible in the immediate work area.

Spill Management
In the event of a Foslinanib spill, immediate and appropriate action is crucial to prevent

exposure and contamination. A spill kit specifically for cytotoxic drugs should be readily

available.

Spill Size Immediate Actions Decontamination Procedure

Small Spill (<5 mL or a few

milligrams)

1. Alert personnel in the

immediate area. 2. Don

appropriate PPE. 3. Contain

the spill with absorbent pads

from the spill kit.

1. Carefully clean the area with

an appropriate deactivating

solution (e.g., 10% bleach

solution), followed by sterile

water. 2. Place all

contaminated materials in a

designated hazardous waste

container.

Large Spill (>5 mL or several

milligrams)

1. Evacuate the area

immediately. 2. Restrict access

to the spill area. 3. Contact the

institution's Environmental

Health and Safety (EHS)

department.

Decontamination should be

performed by trained

personnel (e.g., EHS) following

established institutional

protocols.
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Disposal Plan
All waste contaminated with Foslinanib must be disposed of as hazardous chemical waste in

accordance with institutional and regulatory guidelines.

Waste Type Disposal Container Disposal Procedure

Solid Foslinanib

Labeled, sealed, and puncture-

resistant hazardous waste

container.

Dispose of through the

institutional hazardous waste

program.

Contaminated Labware (e.g.,

pipette tips, tubes)

Labeled, sealed, and puncture-

resistant hazardous waste

container.

Dispose of through the

institutional hazardous waste

program.

Contaminated PPE (gloves,

gowns)

Labeled, sealed biohazard bag

placed inside a rigid hazardous

waste container.

Dispose of through the

institutional hazardous waste

program.

Liquid Waste
Labeled, leak-proof hazardous

waste container.

Dispose of through the

institutional hazardous waste

program. Do not pour down

the drain.

Experimental Protocol: Reconstitution of Solid
Foslinanib
This protocol outlines the steps for safely reconstituting solid Foslinanib for in vitro or in vivo

studies.

Materials:

Solid Foslinanib

Appropriate solvent (e.g., DMSO, PBS)

Sterile vials

Calibrated pipettes and sterile, filtered pipette tips
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Personal Protective Equipment (as specified in the PPE table)

Chemical fume hood or biological safety cabinet

Hazardous waste containers

Procedure:

Preparation:

Don all required PPE.

Prepare the designated work area within the chemical fume hood by covering the surface

with absorbent, plastic-backed pads.

Assemble all necessary materials.

Reconstitution:

Carefully weigh the required amount of solid Foslinanib in a tared, sterile vial inside the

chemical fume hood.

Slowly add the specified volume of solvent to the vial containing the Foslinanib powder.

Gently swirl the vial to dissolve the compound completely. Avoid shaking to prevent

aerosol generation.

Aliquoting and Storage:

If necessary, aliquot the reconstituted solution into smaller, clearly labeled sterile vials.

Store the stock solution and aliquots at the recommended temperature (typically -20°C or

-80°C) in a designated and labeled freezer.

Decontamination and Waste Disposal:

Wipe down all surfaces and equipment used with a deactivating solution followed by

sterile water.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b607536?utm_src=pdf-body
https://www.benchchem.com/product/b607536?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of all contaminated materials (e.g., weigh paper, pipette tips, vials, absorbent

pads, PPE) in the appropriate hazardous waste containers.

Remove PPE in the designated area and wash hands thoroughly.

Visualizations

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling Foslinanib

Cleanup and Disposal

Don Appropriate PPE

Prepare Designated Work Area

Assemble Materials

Weigh/Reconstitute in Ventilated Enclosure

Proceed to Handling

Conduct Experiment

Decontaminate Work Area & Equipment

Experiment Complete

Dispose of Waste in Designated Containers

Remove PPE

Wash Hands Thoroughly

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foslinanib Spill Occurs

Assess Spill Size

Small Spill (<5 mL)

Small

Large Spill (>5 mL)

Large

Alert Personnel Evacuate Area

Don PPE

Contain Spill

Decontaminate Area

Dispose of Contaminated Materials

Restrict Access

Contact EHS

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b607536?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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